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Compound of Interest

Compound Name: 2-Ethoxyoctan-1-amine

Cat. No.: B15310449

Introduction

This technical guide addresses the physical properties of primary amines, with a specific focus
on Octan-1-amine. Initial searches for "2-Ethoxyoctan-1-amine" did not yield specific data for
this compound, suggesting it is not a widely studied or commercially available substance.
Consequently, this guide provides a comprehensive overview of the physical properties of the
closely related and well-documented compound, Octan-1-amine (also known as n-octylamine).
This information serves as a valuable reference for researchers, scientists, and drug
development professionals interested in the physicochemical characteristics of long-chain
primary amines.

Octan-1-amine is an 8-carbon primary aliphatic amine.[1] It appears as a yellow liquid with an
ammonia-like odor and is insoluble in water.[1]

Quantitative Data Presentation

The physical properties of Octan-1-amine are summarized in the table below, providing a clear
and concise overview of its key characteristics.
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Physical Property Value Units
Molecular Weight 129.24 g/mol

Boiling Point 175-177 °C

Melting Point -5to-1 °C

Density 0.782 g/mL at 25 °C
Water Solubility 0.2 g/L at 25 °C
Vapor Pressure 1 mmHg at 20 °C
Refractive Index 1.429 n20/D

Data sourced from ChemBK and PubChem.[1][2]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
primary amines like Octan-1-amine.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of
a liquid sample, requiring only a small amount of the substance.

Methodology:

o Sample Preparation: A small amount of the amine is placed in a small test tube. A capillary
tube, sealed at one end, is then inserted into the test tube with the open end down.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil).

e Heating: The side arm of the Thiele tube is gently and uniformly heated. The design of the
tube allows for the circulation of the oil, ensuring even heating of the sample.
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» Observation: As the temperature rises, the air trapped in the capillary tube will expand and
exit, forming a slow stream of bubbles. Upon reaching the boiling point of the amine, the
vapor pressure of the liquid will equal the atmospheric pressure, resulting in a continuous

and rapid stream of bubbles from the capillary tube.

e Boiling Point Determination: The heat source is removed, and the liquid is allowed to cool.
The boiling point is the temperature at which the stream of bubbles ceases, and the liquid

just begins to enter the capillary tube.

Workflow for Boiling Point Determination (Thiele Tube Method)

Prepare Sample:
Fill small tube with amine
Insert inverted capillary tube

'

Assemble Apparatus:
Attach tube to thermometer
Place in Thiele tube with oil

'

Heat Gently:
Apply heat to the side arm
of the Thiele tube

i

Observe Bubbles:
Note the point of a continuous
stream of bubbles

'

Cool and Record:
Remove heat and record temperature
when liquid enters capillary

Click to download full resolution via product page
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Boiling Point Determination Workflow

Determination of Density (Vibrating Tube Densitometer)

A vibrating tube densitometer provides a precise and rapid measurement of a liquid's density.
Methodology:

» Calibration: The instrument is calibrated using two standards of known density, typically dry
air and deionized water.

o Sample Injection: The amine sample is injected into the U-shaped vibrating tube within the
instrument, ensuring no air bubbles are present.

e Measurement: The tube is electromagnetically excited to oscillate at its natural frequency.
The instrument measures this frequency, which is dependent on the mass, and therefore the
density, of the sample in the tube.

o Data Conversion: The instrument's software converts the measured frequency into a density
value, often with temperature control and compensation. For accurate measurements of
aqueous amine solutions at varying pressures and temperatures, a vibrating tube densimeter
like the Anton Paar DMA HPM can be utilized.[3][4][5]
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Workflow for Density Measurement (Vibrating Tube Densitometer)

Calibrate Instrument:
Use air and deionized water
as standards

'

Inject Sample:
Introduce the amine into the
vibrating U-tube

y

Measure Frequency:
Instrument records the oscillation
frequency of the tube

'

Calculate Density:
Software converts frequency
to a precise density value

Click to download full resolution via product page

Density Measurement Workflow

Determination of Water Solubility

A straightforward qualitative and semi-quantitative assessment of solubility can be performed
through direct observation.

Methodology:

o Sample Preparation: A specific volume of deionized water (e.g., 2 mL) is added to a clean

test tube.

¢ Amine Addition: A small, measured amount of the amine (e.g., 5 drops) is added to the water.
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e Mixing: The mixture is vigorously agitated (e.g., using a vortex mixer) for a set period to
ensure thorough mixing.

» Observation: The test tube is allowed to stand, and the mixture is observed for homogeneity.
The formation of a single, clear phase indicates solubility, while the presence of distinct
layers or a cloudy suspension indicates insolubility or partial solubility. For primary amines,
the solution may become cloudy upon dissolution due to the basicity and formation of
ammonium hydroxide.[6]

e pH Measurement: The pH of the resulting solution can be tested with pH paper to confirm the
basic nature of the amine.[7]

Workflow for Water Solubility Test

Prepare Mixture:
Add a known amount of amine
to deionized water in a test tube

'

Agitate Vigorously:
Ensure thorough mixing
of the two components

'

Observe Phases:
Let the mixture stand and
check for homogeneity

AN

Determine Solubility: Measure pH:
Single phase = Soluble Confirm basicity of the
Multiple phases = Insoluble agueous solution
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Water Solubility Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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